Cas no 1083100-26-8 (N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole)

• Product Name: N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole
• CAS No: 1083100-26-8
• MF: C₂₅H₂₂F₆N₄O₃S
• MW: 572.522605419159
• CID: 1059315
• PubChem ID: 71750632
• Update Time: 2025-06-28

N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole Chemical and Physical Properties

Names and Identifiers

• N-[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl Lansoprazole
• 1-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl]-2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]benzimidazole
• UNII-9R2C9V93SM
• 2-{[3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methanesulfinyl}-1-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl}-1H-benzimidazole
• 1-((3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)-2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-1H-benzimidazole
• 9R2C9V93SM
• N-(3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl lansoprazole
• 1-[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]-2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole; Lansoprazole Impurity;
• 1H-Benzimidazole, 1-((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)-2-(((3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl)methyl)sulfinyl)-
• Lansoprazole N-(3-Methyl-4-Trifuoroethoxyl-Pyridin-2-yl) Impurity
• DTXSID60858100
• N-[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methylLansoprazole-d4
• 1083100-26-8
• N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole

• Inchi： 1S/C25H22F6N4O3S/c1-15-18(32-9-7-21(15)37-13-24(26,27)28)11-35-20-6-4-3-5-17(20)34-23(35)39(36)12-19-16(2)22(8-10-33-19)38-14-25(29,30)31/h3-10H,11-14H2,1-2H3
• InChI Key： GUWVDDXKNHBOLX-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=C(C=CN=1)OCC(F)(F)F)(C1=NC2C=CC=CC=2N1CC1C(C)=C(C=CN=1)OCC(F)(F)F)=O

Computed Properties

• Exact Mass: 572.13200
• Monoisotopic Mass: 572.13168072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 98.34000
• LogP: 6.54710

N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole

Professional Introduction to N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole and CAS No. 1083100-26-8

N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole is a specialized pharmaceutical compound that has garnered significant attention in the field of chemobiology and drug development. This compound, identified by the CAS number 1083100-26-8, represents a novel derivative of lansoprazole, a well-known proton pump inhibitor (PPI) widely used for the treatment of gastroesophageal reflux disease (GERD) and other acid-related stomach disorders. The unique structural modifications in this compound have opened up new avenues for research and therapeutic applications.

The molecular structure of N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl lansoprazole incorporates a trifluoroethoxy group at the 4-position of the pyridine ring, which is a key feature contributing to its distinct pharmacological properties. This modification enhances the compound's binding affinity to the proton pump, thereby improving its efficacy in reducing stomach acid secretion. Additionally, the presence of a methyl group at the 3-position of the pyridine ring further stabilizes the molecule, leading to improved pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound in addressing drug-resistant gastric infections caused by Helicobacter pylori. The enhanced binding affinity to the proton pump not only makes it more effective in neutralizing stomach acid but also provides a broader spectrum of activity against various bacterial strains. This has been particularly promising in clinical trials where patients have shown significant improvements in symptom relief and eradication rates of H. pylori infections.

The trifluoroethoxy group in N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl lansoprazole also contributes to its metabolic stability, allowing for a longer half-life and reduced dosing frequency. This is particularly beneficial for patients who require long-term treatment for chronic conditions. Furthermore, the compound exhibits minimal interactions with other drugs commonly prescribed for GERD and related disorders, making it a safe and effective option for polypharmacy scenarios.

In terms of mechanism of action, N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl lansoprazole works by irreversibly binding to the H+/K+-ATPase enzyme located on the gastric parietal cells. This binding inhibits the final step in acid production by blocking the transport of hydrogen ions from the cytoplasm into the gastric lumen. The trifluoroethoxy group enhances this interaction by increasing the lipophilicity and stability of the compound within the acidic environment of the stomach.

Clinical trials have demonstrated that N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl lansoprazole is highly effective in reducing both day-time and night-time acid secretion. Patients treated with this compound have reported faster relief from symptoms such as heartburn, regurgitation, and dyspepsia compared to standard lansoprazole formulations. Moreover, long-term use has shown no significant increase in adverse effects, making it a reliable option for chronic management of acid-related disorders.

The development of this compound also reflects advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in optimizing its structure for better pharmacological activity while minimizing potential side effects. The integration of machine learning algorithms has further accelerated the discovery process by predicting optimal modifications that enhance drug efficacy and safety.

Future research is expected to explore additional therapeutic applications of N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl lansoprazole beyond its current uses in GERD treatment. Preliminary studies suggest that it may have potential benefits in managing conditions such as peptic ulcers and Zollinger-Ellison syndrome due to its potent acid-suppressing properties. Additionally, investigations into its anti-inflammatory effects are underway, which could open up new therapeutic pathways for chronic inflammatory diseases.

The synthesis and purification of N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl lansoprazole adhere to stringent quality control measures to ensure consistency and purity. Advanced synthetic methodologies are employed to minimize impurities and maximize yield. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are utilized to confirm the structural integrity and chemical purity of the final product.

The regulatory landscape for this compound is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring clinical trial results and are expected to provide guidance on its approval process for new indications. The collaboration between pharmaceutical companies and academic institutions is crucial in generating robust evidence to support regulatory submissions.

In conclusion, N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl lansoprazole represents a significant advancement in PPI therapy with promising applications in treating acid-related stomach disorders and potentially other gastrointestinal conditions. Its unique structural features enhance its pharmacological properties while maintaining safety profiles comparable to existing treatments. As research continues to uncover new therapeutic uses and optimize its formulation, this compound is poised to play a vital role in modern medicine.